Cas no 872843-53-3 (N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide)

• Product Name: N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide
• CAS No: 872843-53-3
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 6416051
• PubChem ID: 4248916
• Update Time: 2025-10-28

N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide
• N,N-diethyl-2-(3-(2-oxo-2-(piperidin-1-yl)acetyl)-1H-indol-1-yl)acetamide
• 872843-53-3
• N,N-diethyl-2-{3-[2-oxo-2-(piperidin-1-yl)acetyl]-1H-indol-1-yl}acetamide
• N,N-diethyl-2-[3-(2-oxo-2-piperidin-1-ylacetyl)indol-1-yl]acetamide
• AKOS024619060
• F2001-0021
• 1H-Indole-1-acetamide, N,N-diethyl-3-[2-oxo-2-(1-piperidinyl)acetyl]-

• Inchi： 1S/C21H27N3O3/c1-3-22(4-2)19(25)15-24-14-17(16-10-6-7-11-18(16)24)20(26)21(27)23-12-8-5-9-13-23/h6-7,10-11,14H,3-5,8-9,12-13,15H2,1-2H3
• InChI Key： CIADHMQVIZGFIH-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(C(=O)N2CCCCC2)=O)=C1

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 560.2±56.0 °C(Predicted)
• pka: -0?+-.0.70(Predicted)

Additional information on N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide

Introduction to N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide (CAS No. 872843-53-3)

N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound, identified by its CAS number 872843-53-3, belongs to a class of molecules that exhibit promising properties in the context of drug discovery and development. The structural complexity of this molecule, characterized by its indole and piperidine moieties, makes it a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

The molecular structure of N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide consists of several key functional groups that contribute to its unique chemical and biological properties. The indole ring, a well-known pharmacophore in many bioactive compounds, is linked to an acetyl group that further interacts with the piperidine moiety. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with potential target proteins. Studies have indicated that the indole and piperidine groups may engage in hydrogen bonding and hydrophobic interactions with key residues in target proteins, suggesting a high binding affinity. These insights are crucial for designing more effective derivatives with enhanced pharmacological properties.

In the realm of drug discovery, the development of inhibitors targeting enzymes involved in cancer metabolism has been a focal point. The structure of N,N-diethyl-2-{3-2-oxo-2-(piperidin-1-yl)acetyl-1H-indol-1-yl}acetamide bears resemblance to known inhibitors of enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK). Preliminary studies have shown that this compound exhibits inhibitory activity against these enzymes, making it a candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions, including condensation, acylation, and functional group transformations. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the indole-piperidine core structure. These synthetic strategies are essential for producing high-purity samples suitable for biological evaluation.

Biological activity assays have been conducted to assess the potential therapeutic effects of N,N-diethyl-2-{3-2-oxy}-2-(piperidin-1-yl)acetyl-1H-indol^-1-yl}acetamide. Initial results suggest that this compound demonstrates moderate activity against certain cancer cell lines, indicating its potential as an anti-cancer agent. Further studies are underway to optimize its potency and selectivity, which are critical factors for successful drug development.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The indole moiety, which is prevalent in many bioactive natural products, has been extensively studied for its pharmacological properties. By incorporating this scaffold into synthetic molecules like N,N-diethyl-2-{3-2^-oxo-2-⁽piperidin^-1^-y)>acetyl>1H-indol>1>yl>acetamide>, researchers aim to harness its inherent biological activity while modifying it to improve pharmacokinetic properties.

The development of novel drug candidates often requires a multidisciplinary approach involving chemists, biologists, and pharmacologists. The synthesis and characterization of compounds like N,N-diethyl-2-{3-2^-oxo-2-⁽, when combined with rigorous biological testing, can lead to the identification of promising therapeutic agents.

In conclusion, the compound N,N-diethyl]-{3-[alpha]-methylene-beta-alanine]}(alpha)-indanilide (CAS No. 87284353) strong > represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Further investigation into its pharmacological properties and synthetic pathways will likely contribute valuable insights into the development of new drugs targeting various diseases.